Cas no 216-25-1 (2H-Benzoc-1,2,3-triazolo4,5-aphenazine)

2H-Benzoc-1,2,3-triazolo4,5-aphenazine structure
216-25-1 structure
Product Name:2H-Benzoc-1,2,3-triazolo4,5-aphenazine
CAS No:216-25-1
MF:C16H9N5
MW:271.276161909103
CID:36654
PubChem ID:73011120
Update Time:2025-04-18

2H-Benzoc-1,2,3-triazolo4,5-aphenazine Chemical and Physical Properties

Names and Identifiers

    • 2H-Benzo[c]-1,2,3-triazolo[4,5-a]phenazine
    • 2H-Benzo[a]-1,2,3-triazolo[4,5-c]phenazine
    • 216-25-1
    • 3,4,5,14,21-pentazapentacyclo[11.8.0.02,6.07,12.015,20]henicosa-1(21),2,5,7,9,11,13,15,17,19-decaene
    • DB-293089
    • 2H-Benzoc-1,2,3-triazolo4,5-aphenazine
    • Inchi: 1S/C16H9N5/c1-2-6-10-9(5-1)13-15(16-14(10)19-21-20-16)18-12-8-4-3-7-11(12)17-13/h1-8H,(H,19,20,21)
    • InChI Key: YBNABPZVTLHSKO-UHFFFAOYSA-N
    • SMILES: N1C2C=CC=CC=2N=C2C3C(C4C=CC=CC=4C=12)=NNN=3

Computed Properties

  • Exact Mass: 271.08579531g/mol
  • Monoisotopic Mass: 271.08579531g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 402
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 67.4Ų

Experimental Properties

  • Density: 1.531

2H-Benzoc-1,2,3-triazolo4,5-aphenazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H289445-2.5mg
2H-Benzo[c]-1,2,3-triazolo[4,5-a]phenazine
216-25-1
2.5mg
$ 200.00 2022-06-04
TRC
H289445-5mg
2H-Benzo[c]-1,2,3-triazolo[4,5-a]phenazine
216-25-1
5mg
$ 370.00 2022-06-04
TRC
H289445-10mg
2H-Benzo[c]-1,2,3-triazolo[4,5-a]phenazine
216-25-1
10mg
$ 585.00 2022-06-04
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